BENGHE Methodological & Application

Check Availability & Pricing

Controlling Reactor Temperature with Huber
Ministat: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ministat

Cat. No.: B12294449

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing Huber Ministat
circulating thermostats to achieve precise and reliable temperature control of laboratory
reactors. Proper temperature management is critical in chemical synthesis and process
development to ensure reaction safety, product quality, and reproducibility.

Introduction to Huber Ministats for Reactor
Temperature Control

Huber Ministats are compact and powerful refrigerated heating circulation thermostats
designed for a wide range of applications, including the precise temperature control of jacketed
reactor vessels.[1][2][3][4] Their key features make them highly suitable for research, process
development, and kilo-lab environments in the pharmaceutical and chemical industries.

Key Features:

» Wide Temperature Range: Ministats can cover a broad temperature range, enabling
reactions to be performed at sub-ambient and elevated temperatures.

o Powerful Pump: A robust pressure/suction pump ensures efficient circulation of the heat
transfer fluid through the reactor jacket, leading to rapid heating and cooling rates.[1][3][4]
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o Pilot ONE Controller: The intuitive Pilot ONE controller features a touchscreen interface for
easy programming of temperature ramps, profiles, and setpoints.[5][6] It also offers extensive
connectivity options for data logging and remote control.[5]

o Safety Features: Ministats are equipped with safety features to protect sensitive glass
reactors, such as adjustable pressure limits to prevent breakage.[1][3][4] They also have
overtemperature and low-level protection.[3][4]

o Compact Design: Their small footprint allows for placement in space-constrained areas like
fume hoods.[1][2][3][4]

Quantitative Performance Data

The following tables summarize the key performance specifications for various Huber Ministat
models, allowing for easy comparison based on experimental needs.

Table 1: General Specifications

Feature Ministat 125 Ministat 230 Ministat 240
Order No. 2014.0011.01 2015.0005.01 2016.0005.01
Operating
Temperature Range -25to 150 -40 to 200 -45 to 200[5]
(°C)
Temperature Stability
. +0.02 +0.02[7] +0.02[5]
(°C)
Controller Pilot ONE Pilot ONE[7] Pilot ONE[5]
Safety Class I/ FL i/ FL[7] '/ FL[5]
Pump Connection M16x1 male M16x1 male M16x1 male[5]
Bath Volume (liters) 3.5 55 5.5[5]
Dimensions (W x D x

] 250 x 415 x 476 300 x 465 x 516 300 x 465 x 516[5]
H in mm)
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Table 2: Heating and Cooling Performance

Feature Ministat 125 Ministat 230 Ministat 240
Heating Power (kW) 1 2[8] 1.6[5]
Cooling Power (kW) at

0.3 0.42 0.6[5]
20°C
Cooling Power (kW) at

0.21 0.38 0.55[5]
0°C
Cooling Power (kW) at

0.12 0.3 0.42[5]
-10°C
Cooling Power (kW) at

0.05 0.25[8] 0.35[5]
-20°C
Cooling Power (kW) at

- 0.14[8] 0.125[5]
-30°C
Cooling Power (kW) at

- 0.05 0.05[5]
-40°C

Table 3: Pump Performance

Feature Ministat 125 Ministat 230 Ministat 240
Max. Delivery (I/min) 22 22 22[5]
Max. Delivery

0.7 0.7 0.7[5]
Pressure (bar)
Max. Suction (I/min) 16 16 16[5]
Max. Suction

0.4 0.4 0.4[5]
Pressure (bar)

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.huber-usa.com/fileadmin/user_upload/huber-online.com/download_center/Fallstudien/CS_1225.pdf
https://www.huber-usa.com/daisy_website_files/datenblaetter/en/2016.0018.01.PDF
https://www.huber-usa.com/daisy_website_files/datenblaetter/en/2016.0018.01.PDF
https://www.huber-usa.com/daisy_website_files/datenblaetter/en/2016.0018.01.PDF
https://www.huber-usa.com/daisy_website_files/datenblaetter/en/2016.0018.01.PDF
https://www.huber-usa.com/fileadmin/user_upload/huber-online.com/download_center/Fallstudien/CS_1225.pdf
https://www.huber-usa.com/daisy_website_files/datenblaetter/en/2016.0018.01.PDF
https://www.huber-usa.com/fileadmin/user_upload/huber-online.com/download_center/Fallstudien/CS_1225.pdf
https://www.huber-usa.com/daisy_website_files/datenblaetter/en/2016.0018.01.PDF
https://www.huber-usa.com/daisy_website_files/datenblaetter/en/2016.0018.01.PDF
https://www.huber-usa.com/daisy_website_files/datenblaetter/en/2016.0018.01.PDF
https://www.huber-usa.com/daisy_website_files/datenblaetter/en/2016.0018.01.PDF
https://www.huber-usa.com/daisy_website_files/datenblaetter/en/2016.0018.01.PDF
https://www.huber-usa.com/daisy_website_files/datenblaetter/en/2016.0018.01.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12294449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

This section provides detailed protocols for setting up and operating a Huber Ministat for
reactor temperature control.

General Setup and Connection to Reactor

Objective: To correctly and safely connect the Huber Ministat to a jacketed reactor.
Materials:

Huber Ministat

Jacketed glass or steel reactor

Insulated tubing with appropriate connectors (e.g., M16x1)

Heat transfer fluid (compatible with the desired temperature range)

External Pt100 temperature sensor (optional, for process temperature control)

Protocol:

o Placement: Position the Ministat on a stable, level surface with adequate ventilation,
ensuring the air vents are not obstructed. For reactions in a fume hood, the compact size of
the Ministat allows for placement inside.[1][2][3][4]

e Tubing Connection:

o Connect one insulated tube from the Ministat's pump outlet to the inlet of the reactor
jacket (typically the lower connection).

o Connect a second insulated tube from the outlet of the reactor jacket (typically the upper
connection) to the Ministat's pump inlet.

o Ensure all connections are secure to prevent leaks.

» Heat Transfer Fluid: Fill the Ministat's bath with the appropriate heat transfer fluid to the
indicated level.
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» External Sensor: If using process temperature control, connect the external Pt100 sensor to
the designated port on the Ministat and place the sensor tip directly into the reaction

mixture.

e Power On: Connect the Ministat to a suitable power outlet and turn on the main power

switch.
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Click to download full resolution via product page

Programming a Temperature Profile

Objective: To program the Pilot ONE controller for a multi-step temperature profile, including

ramps and holds.
Protocol:

e Access Programmer: From the main menu of the Pilot ONE controller, navigate to the

programmer function.
e Create a New Program: Select the option to create a new temperature program.

o Add Program Steps: For each step in your reaction profile, define the following parameters:
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[e]

Setpoint: The target temperature for that step.

(¢]

Duration: The length of time to hold at the setpoint.

[¢]

Ramp Type: Choose between a linear or non-linear temperature ramp to the next setpoint.

[¢]

End of Step: Specify the action to take after the step is complete (e.g., proceed to the next
step, hold, or end the program).

Save and Start: Once all steps are programmed, save the profile and initiate the program.
The controller will automatically execute the defined temperature sequence.

Step 1:

Ramp to T1 over t1
(Hold at T1 for t2)
Step 2:

Ramp to T2 over t3

(Hold at T2 for téD

Click to download full resolution via product page
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Controlling an Exothermic Reaction

Objective: To safely and effectively control a potentially exothermic reaction by utilizing the
Ministat's rapid cooling capabilities.

Background: Exothermic reactions release heat, which can lead to a dangerous increase in
reactor temperature if not properly managed. The Ministat's ability to quickly cool the reactor
jacket is crucial for maintaining control.

Protocol:

o Setup for Process Control: Ensure the external Pt100 sensor is correctly placed in the
reaction mixture and that the controller is set to "Process Control" mode. This allows the
Ministat to react directly to changes in the reaction temperature.

o Set a Safety Limit: On the Pilot ONE controller, set an upper temperature limit for the
reaction. If the process temperature exceeds this limit, the Ministat can be programmed to
initiate maximum cooling or trigger an alarm.

« Initiate Reaction: Start the reaction at a controlled temperature.

e Monitor and Respond: Closely monitor the process temperature. If an exotherm begins, the
Ministat's controller will detect the temperature rise and automatically increase the cooling to
the reactor jacket to dissipate the excess heat and maintain the setpoint.[9]

e Manual Intervention (if necessary): In the event of a rapid, unexpected exotherm, the user
can manually override the current program and set a lower temperature setpoint to engage
maximum cooling.
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Best Practices for Optimal Performance

» Heat Transfer Fluid: Always use a heat transfer fluid that is appropriate for the entire
intended temperature range of your experiment. The viscosity of the fluid will affect pump
performance.

« Insulation: Insulate all tubing between the Ministat and the reactor to minimize heat loss to
the environment and improve thermal efficiency.

o System Volume: Be mindful of the total volume of heat transfer fluid in the system (Ministat
bath + tubing + reactor jacket). A larger volume will result in slower heating and cooling rates.
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e Regular Maintenance: Periodically check the heat transfer fluid for degradation and clean the
air vents of the Ministat to ensure proper cooling of the internal components.

By following these application notes and protocols, researchers can effectively utilize Huber
Ministats for precise and reliable temperature control in a variety of reactor applications,
leading to improved experimental outcomes and enhanced laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Ministat 240w Compact cooling bath circulation thermostat von Huber [huber-usa.com]

. Product overview - Ministats, to -45°C by Huber [huber-online.com]

. Ministat 240 Compact cooling bath circulation thermostat von Huber [huber-online.com]

. Ministat 240 Compact cooling bath circulation thermostat von Huber [huber-usa.com]

. huber-usa.com [huber-usa.com]

. HUBER PILOT ONE OPERATION MANUAL Pdf Download | ManualsLib [manualslib.com]
. maneko.cz [maneko.cz]

. huber-usa.com [huber-usa.com]

°
© 0] ~ » &) EaN w N -

. Stability, a Ministat 240 & 20-litre reactor — Temperature Control [temperaturecontrol.blog]

 To cite this document: BenchChem. [Controlling Reactor Temperature with Huber Ministat:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12294449#using-a-huber-ministat-to-control-reactor-
temperature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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